Cas no 55789-52-1 (1,4-Dithiin, 2-ethyl-5,6-dihydro-3-methyl-, 1,1,4,4-tetraoxide)

• Product Name: 1,4-Dithiin, 2-ethyl-5,6-dihydro-3-methyl-, 1,1,4,4-tetraoxide
• CAS No: 55789-52-1
• MF: C₇H₁₂O₄S₂
• MW: 224.297780036926
• CID: 350913
• PubChem ID: 12920067
• Update Time: 2025-04-19

1,4-Dithiin, 2-ethyl-5,6-dihydro-3-methyl-, 1,1,4,4-tetraoxide Chemical and Physical Properties

Names and Identifiers

• 1,4-Dithiin, 2-ethyl-5,6-dihydro-3-methyl-, 1,1,4,4-tetraoxide
• 5-ethyl-6-methyl-2,3-dihydro-1,4-dithiine 1,1,4,4-tetraoxide
• SCHEMBL11399036
• DTXSID30512989
• 5-Ethyl-6-methyl-2,3-dihydro-1lambda~6~,4lambda~6~-dithiine-1,1,4,4-tetrone
• 55789-52-1

• Inchi： 1S/C7H12O4S2/c1-3-7-6(2)12(8,9)4-5-13(7,10)11/h3-5H2,1-2H3
• InChI Key： CMCBKZNEKZXRSQ-UHFFFAOYSA-N
• SMILES： S1(C(CC)=C(C)S(CC1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 224.01776
• Monoisotopic Mass: 224.01770121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 85Ų

Experimental Properties

• PSA: 68.28